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Compound of Interest

Compound Name: 1,3,6-Trinitropyrene

Cat. No.: B1206819

Essential Safety and Handling Guide for 1,3,6-
Trinitropyrene

For Immediate Use by Laboratory Personnel
This guide provides critical safety protocols and logistical information for the handling and
disposal of 1,3,6-Trinitropyrene (CAS No. 75321-19-6). As a potent mutagen and suspected

carcinogen, strict adherence to these procedures is mandatory to ensure personnel safety and
regulatory compliance.

Hazard Summary & Immediate Precautions

DANGER! 1,3,6-Trinitropyrene is a hazardous chemical with the following GHS classifications:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H351: Suspected of causing cancer.[1]

It is also a potent mutagen.[2][3] When heated to decomposition, it emits toxic fumes of
nitrogen oxides (NOx).

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1206819?utm_src=pdf-interest
https://www.benchchem.com/product/b1206819?utm_src=pdf-body
https://www.benchchem.com/product/b1206819?utm_src=pdf-body
https://chemical-label.com/en/ghs/print-clp/75321-19-6/1-3-6-trinitropyrene
https://chemical-label.com/en/ghs/print-clp/75321-19-6/1-3-6-trinitropyrene
https://chemical-label.com/en/ghs/print-clp/75321-19-6/1-3-6-trinitropyrene
https://chemical-label.com/en/ghs/print-clp/75321-19-6/1-3-6-trinitropyrene
https://www.benchchem.com/product/b1206819
https://www.researchgate.net/publication/243132139_Identification_of_136-Trinitropyrene_as_a_Major_Mutagen_in_Organic_Extracts_of_Surface_Soil_from_Nagoya_City_Japan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

Immediate Actions:

» Before Handling: Read and understand this entire guide and the available safety information.
Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[4]

» Engineering Controls: All work must be conducted in a designated area, inside a certified
chemical fume hood or glove box to minimize inhalation exposure.

o Personal Protective Equipment (PPE): Wear the specified PPE at all times when handling

this compound.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory PPE for handling 1,3,6-Trinitropyrene.

Protection Type

Specification

Rationale & Citation

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene)

To prevent skin contact and
irritation.[1][4] Nitrile or
neoprene gloves are generally
recommended for handling

aromatic nitro compounds.

Eye & Face Protection

Safety goggles with side

shields or a face shield

To protect against splashes
and dust, preventing serious
eye irritation.[1][4]

Respiratory Protection

NIOSH-approved respirator
with particulate filter (N95 or
higher)

To prevent inhalation of dust
and aerosols, which may
cause respiratory irritation.[1]
[4] Required if not handled in a

fume hood.

Protective Clothing

Laboratory coat, closed-toe

shoes, and long pants

To prevent skin contact and
contamination of personal
clothing.[4]
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Handling and Storage Procedures

Adherence to these procedures is critical for minimizing exposure and ensuring a safe
laboratory environment.

Receiving and Storage

e Receiving: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a well-ventilated, designated area, away from incompatible materials. The
container should be kept tightly closed and stored in a locked cabinet or facility.[4]

Operational Plan for Handling

This step-by-step plan outlines the safe handling of 1,3,6-Trinitropyrene during a typical
laboratory workflow.

e Preparation:
o Don all required PPE as specified in the table above.

o Prepare the work area in the chemical fume hood by covering the surface with absorbent,
disposable bench paper.

o Assemble all necessary equipment and reagents.
» Weighing and Aliquoting:
o Conduct all weighing and aliquoting of the solid compound within the chemical fume hood.
o Use anti-static weigh boats or paper to prevent dispersal of the powder.
o Handle with care to avoid creating dust.
e Experimental Use:
o Keep the container tightly closed when not in use.

o If creating solutions, add the solid to the solvent slowly to avoid splashing.
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o Clearly label all solutions containing 1,3,6-Trinitropyrene with its name and hazards.

o Post-Experiment:

o Decontaminate all surfaces and equipment with an appropriate solvent (e.g., acetone,

ethanol) followed by soap and water.

o Collect all contaminated materials for proper disposal.

o Remove PPE in the correct order to avoid cross-contamination, and wash hands

thoroughly.
Emergency Procedures
Exposure Type Immediate Action
Move the person to fresh air and keep them
Inhalation comfortable for breathing. If feeling unwell, call a

POISON CENTER or doctor.[4]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with plenty of water. If

skin irritation occurs, get medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice.[4]

Rinse mouth with water. Do NOT induce

Ingestion N , _ , _
vomiting. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE,
Spil including respiratory protection. Cover the spill
pi

with an inert absorbent material. Collect the

material into a sealed container for disposal.

Disposal Plan

All waste contaminated with 1,3,6-Trinitropyrene is considered hazardous waste.
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» Solid Waste: Collect all contaminated solid waste, including gloves, bench paper, and weigh
boats, in a designated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Collect all liquid waste containing 1,3,6-Trinitropyrene in a designated,
sealed, and clearly labeled hazardous waste container.

» Disposal: Dispose of all hazardous waste through your institution's environmental health and
safety office, following all local, state, and federal regulations.

Visual Guides
Handling Workflow

Preparation Handling Cleanup & Disposal

Don PPE Prepare Fume Hood Weighing P Experiment Decontaminate P Segregate Waste | Doff PPE

Click to download full resolution via product page

Caption: Step-by-step workflow for safely handling 1,3,6-Trinitropyrene.

Hierarchy of Controls
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Caption: Hierarchy of controls for minimizing exposure to hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,3,6-
Trinitropyrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206819#personal-protective-equipment-for-
handling-1-3-6-trinitropyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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